Cas no 2229586-58-5 (4-(azetidin-3-yl)methylpyrimidine)

• Product Name: 4-(azetidin-3-yl)methylpyrimidine
• CAS No: 2229586-58-5
• MF: C₈H₁₁N₃
• MW: 149.193041086197
• CID: 6589219
• PubChem ID: 155895286
• Update Time: 2025-06-15

4-(azetidin-3-yl)methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(azetidin-3-yl)methylpyrimidine
• 4-(azetidin-3-ylmethyl)pyrimidine
• starbld0045203
• EN300-1764867
• 4-[(azetidin-3-yl)methyl]pyrimidine
• 2229586-58-5

• Inchi： 1S/C8H11N3/c1-2-9-6-11-8(1)3-7-4-10-5-7/h1-2,6-7,10H,3-5H2
• InChI Key： KOTKOTHRTHCTQC-UHFFFAOYSA-N
• SMILES： N1CC(CC2C=CN=CN=2)C1

Computed Properties

• Exact Mass: 149.095297364g/mol
• Monoisotopic Mass: 149.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 37.8Ų

Additional information on 4-(azetidin-3-yl)methylpyrimidine

Comprehensive Overview of 4-(azetidin-3-yl)methylpyrimidine (CAS No. 2229586-58-5): Structure, Applications, and Research Insights

4-(azetidin-3-yl)methylpyrimidine (CAS No. 2229586-58-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. The molecule combines a pyrimidine ring, a cornerstone in nucleic acid chemistry, with an azetidine moiety, a four-membered nitrogen-containing ring known for its conformational rigidity. This hybrid structure makes it a valuable scaffold for drug discovery, particularly in targeting enzymes and receptors involved in metabolic pathways.

Recent studies highlight the growing demand for azetidine-containing compounds in medicinal chemistry, driven by their ability to improve pharmacokinetic properties such as solubility and metabolic stability. The 4-(azetidin-3-yl)methylpyrimidine derivative is no exception, with researchers exploring its potential as a building block for kinase inhibitors and GPCR modulators. Its CAS No. 2229586-58-5 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and fragment-based drug design.

From a synthetic perspective, the compound’s azetidine-methylpyrimidine linkage offers versatility for further functionalization. Chemists leverage this feature to create libraries of analogs for structure-activity relationship (SAR) studies. Notably, the azetidine ring’s strain and polarity contribute to enhanced binding affinity in biological targets, a topic widely discussed in recent publications on small-molecule therapeutics.

In the context of trending research, 4-(azetidin-3-yl)methylpyrimidine aligns with the pursuit of privileged structures in drug discovery—a term dominating scientific forums and AI-driven literature analyses. Its applications extend to cancer immunotherapy and neurodegenerative disease research, where modulating protein-protein interactions is critical. The compound’s CAS No. 2229586-58-5 often appears alongside queries about scaffold hopping and bioisosteric replacement, underscoring its role in lead optimization.

Environmental and regulatory considerations also shape the discourse around this compound. Unlike volatile or hazardous substances, 4-(azetidin-3-yl)methylpyrimidine is typically handled under standard laboratory protocols, making it accessible for academic and industrial R&D. Its stability under physiological conditions further bolsters its appeal for in vitro and in vivo studies, a point emphasized in preclinical development guidelines.

Looking ahead, the integration of computational chemistry tools, such as molecular docking and QSAR modeling, is expected to accelerate the exploration of 4-(azetidin-3-yl)methylpyrimidine derivatives. As the scientific community prioritizes sustainable synthesis and green chemistry, this compound’s synthetic routes may evolve to minimize waste and energy consumption—a trend mirrored in patent filings and grant-funded projects.

In summary, 4-(azetidin-3-yl)methylpyrimidine (CAS No. 2229586-58-5) represents a convergence of structural ingenuity and therapeutic potential. Its prominence in medicinal chemistry literature and alignment with cutting-edge research themes ensure its continued relevance. For researchers navigating the complexities of heterocyclic chemistry or drug design, this compound offers a compelling case study in innovation and application.